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An In-depth Technical Guide to the Physical Properties of 2,2,3,3-Tetrafluoro-1,4-butanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2,3,3-Tetrafluoro-1,4-butanediol is a fluorinated organic compound with significant potential

in various scientific and industrial applications. This technical guide provides a comprehensive

overview of its core physical properties, compiled from various sources. The inclusion of

fluorine atoms imparts unique characteristics to the molecule, influencing its thermal stability,

solubility, and reactivity. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development and material science, offering a

detailed summary of its physical attributes, experimental considerations for its analysis, and a

visualization of its role in polymer synthesis.

Core Physical Properties
2,2,3,3-Tetrafluoro-1,4-butanediol is a white crystalline solid at room temperature.[1][2] Its

chemical structure, characterized by a four-carbon diol backbone with fluorine atoms at the 2

and 3 positions, results in a unique combination of properties. The strong electron-withdrawing

nature of the fluorine atoms significantly influences the molecule's polarity and intermolecular

interactions.
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The quantitative physical properties of 2,2,3,3-Tetrafluoro-1,4-butanediol are summarized in

the table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C4H6F4O2 [1][2][3]

Molecular Weight 162.08 g/mol [1][4][5]

Appearance White crystalline powder/solid [1][2][3]

Melting Point 77-88 °C [3][4][6]

Boiling Point 110-112 °C at 13 mmHg [4][5][6]

Solubility
Soluble in water and organic

solvents.[1][7][8][9]

pKa 12.83 ± 0.10 (Predicted) [7][10]

Vapor Pressure 0.000235 mmHg at 25°C [7]

Refractive Index 1.354 (Predicted) [7]

CAS Number 425-61-6 [2][3][4]

Experimental Protocols
While detailed, step-by-step experimental protocols for the determination of every physical

property of 2,2,3,3-Tetrafluoro-1,4-butanediol are not extensively published in readily

available literature, standard methods in organic chemistry are employed. The purity of the

compound is often assessed by techniques such as Gas Chromatography (GC), as indicated

by supplier specifications.[3][11][12]

General Methodologies for Physical Property Determination:

Melting Point: The melting point is typically determined using a melting point apparatus,

where a small sample is heated, and the temperature range from the first sign of melting to

the complete liquefaction of the solid is recorded. For a crystalline solid like 2,2,3,3-
Tetrafluoro-1,4-butanediol, a sharp melting range is indicative of high purity.
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Boiling Point: The boiling point at reduced pressure (e.g., 110-112 °C at 13 mmHg) is

determined by vacuum distillation.[4][5][6] This technique is essential for compounds that

may decompose at their atmospheric boiling point. The pressure is reduced to the desired

level, and the temperature at which the liquid boils and condenses is recorded.

Solubility: Solubility is determined by adding a known amount of the solute (2,2,3,3-
Tetrafluoro-1,4-butanediol) to a known volume of a solvent (e.g., water, methanol) at a

specific temperature. The mixture is agitated until equilibrium is reached, and the

concentration of the dissolved solute is measured, often by spectroscopic or

chromatographic methods. The compound's good solubility in water is attributed to the

hydrogen bonding capabilities of its two hydroxyl groups.[7][8]

Purity Assay (Gas Chromatography): A common method for determining the purity of volatile

and thermally stable compounds is gas chromatography. A solution of the compound is

injected into the instrument, where it is vaporized and passed through a column. The

retention time and the area of the peak corresponding to the compound are used to

determine its purity relative to any impurities present.

Applications and Synthesis Workflow
2,2,3,3-Tetrafluoro-1,4-butanediol serves as a crucial building block in the synthesis of

various fluorinated materials.[1] Its primary application lies in the polymer industry, where it is

used as a monomer or chain extender to produce fluorinated polyurethanes and polyesters.[1]

[7][13] The incorporation of the tetrafluoro butane segment into polymer backbones enhances

chemical resistance, thermal stability, and can modify surface properties.[1] It is also utilized as

an intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[1][7]

Visualization of a Synthetic Application
The following diagram illustrates a simplified logical workflow for the synthesis of a segmented

polyurethane using 2,2,3,3-Tetrafluoro-1,4-butanediol as a chain extender.
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Caption: Logical workflow for fluorinated polyurethane synthesis.

Safety and Handling
2,2,3,3-Tetrafluoro-1,4-butanediol is classified as a combustible solid and may cause skin

and serious eye irritation.[2][4] Appropriate personal protective equipment (PPE), including eye

shields and gloves, should be used when handling this chemical.[4] It should be stored in a

cool, dry, and well-ventilated place, away from incompatible materials such as acids and

oxidizing agents.[8][9]

Conclusion
This technical guide has provided a detailed overview of the physical properties of 2,2,3,3-
Tetrafluoro-1,4-butanediol. The compiled data and general experimental considerations offer

a solid foundation for its use in research and development. The unique properties conferred by

its fluorinated structure make it a valuable monomer for the synthesis of advanced polymers

and a versatile intermediate for various chemical applications. Researchers and professionals

are encouraged to consider the safety and handling guidelines when working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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